Zinc64
Description
Zinc64 is a stable isotope of Zinc . It is a transition metal, grouped with cadmium and mercury . It has five stable isotopes of atomic weight from the dominant zinc 64 to zinc 70 . Zinc64 is used in the water chemistry of nuclear power plants .
Synthesis Analysis
Zinc oxide can be synthesized by acid catalyzed sol–gel process using zinc nitrate hexahydrate as precursor, aqueous isopropanol as solvent and glycerin for making polyol system . Other methods of synthesis include the mechanochemical process, controlled precipitation, sol-gel method, solvothermal and hydrothermal method, method using emulsion and microemulsion .
Molecular Structure Analysis
Zinc64 has an atomic number of 30 and an isotopic mass of 63.929142 . The electron configuration of Zinc64 is [Ar] 3d 10 4s 2 .
Chemical Reactions Analysis
Zinc, including Zinc64, reacts with air, gradually forming a dull grey zinc oxide coating . It also reacts with halogens, oxygen, chalcogens, alkalis, acids, ammonia and ammonium salts, and even with less active metals .
Physical And Chemical Properties Analysis
Zinc64 has a melting point of 419.527°C, a boiling point of 907°C, and a density of 7.134 g/cm−3 . It is solid at 20°C . Zinc’s chemical and physical properties make it a material suitable for a diverse range of human activities .
Safety And Hazards
Future Directions
Zinc, including Zinc64, is of extraordinary and diverse importance in human biology and nutrition . Future research areas include achieving a clearer understanding of the chemistry, biology and pathobiology of zinc . The development of superior electrolyte operating at either high temperature or subzero condition is crucial for practical applications of ZIBs in harsh environments .
properties
CAS RN |
14378-32-6 |
|---|---|
Product Name |
Zinc64 |
Molecular Formula |
C11H18N4O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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